1-(4-ethoxybenzyl)-N-(2-furylmethyl)-4-piperidinecarboxamide oxalate

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-N-(furan-2-ylmethyl)piperidine-4-carboxamide;oxalic acid
• InChI: InChI=1S/C20H26N2O3.C2H2O4/c1-2-24-18-7-5-16(6-8-18)15-22-11-9-17(10-12-22)20(23)21-14-19-4-3-13-25-19;3-1(4)2(5)6/h3-8,13,17H,2,9-12,14-15H2,1H3,(H,21,23);(H,3,4)(H,5,6)
• InChI Key: DVXUPRURYOSUBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCC(CC2)C(=O)NCC3=CC=CO3.C(=O)(C(=O)O)O
• Molecular Formula: C22H28N2O7
• Molecular Weight: 432.5 g/mol

Description

1-(4-ethoxybenzyl)-N-(2-furylmethyl)-4-piperidinecarboxamide oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 1-(4-ethoxybenzyl)-N-(2-furylmethyl)-4-piperidinecarboxamide oxalate is not fully understood. However, studies have suggested that this compound acts by inhibiting the activity of certain enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been found to inhibit the growth of cancer cells in vitro and in animal models. In addition, this compound has been shown to have a positive effect on cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-ethoxybenzyl)-N-(2-furylmethyl)-4-piperidinecarboxamide oxalate in lab experiments include its diverse range of potential applications and its ability to target multiple signaling pathways in the body. However, the limitations of using this compound include its complex synthesis process and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 1-(4-ethoxybenzyl)-N-(2-furylmethyl)-4-piperidinecarboxamide oxalate. One potential direction is to investigate its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential as an anti-viral agent. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Scientific Research Applications

The potential applications of 1-(4-ethoxybenzyl)-N-(2-furylmethyl)-4-piperidinecarboxamide oxalate in scientific research are diverse. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have a positive effect on the central nervous system, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.